Cas no 2098039-90-6 (Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone
• CAS No: 2098039-90-6
• MF: C₁₁H₁₉FN₂O₂
• MW: 230.279166460037
• CID: 4776329
• Update Time: 2025-10-28

Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone
• Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone

• Inchi： 1S/C11H19FN2O2/c12-3-1-8-7-14(4-2-10(8)15)11(16)9-5-13-6-9/h8-10,13,15H,1-7H2
• InChI Key： VRVDLRPJHAKSDQ-UHFFFAOYSA-N
• SMILES： FCCC1CN(C(C2CNC2)=O)CCC1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: -0.5
• Topological Polar Surface Area: 52.6

Additional information on Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone

Introduction to Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone (CAS No. 2098039-90-6)

Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2098039-90-6, represents a promising candidate for further exploration in drug discovery and development. The presence of both azetidine and piperidine rings in its molecular structure imparts distinct pharmacophoric properties, making it a subject of intense interest for medicinal chemists.

The molecular framework of Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone consists of a ketone group linked to an azetidine ring, which is further substituted with a piperidine moiety. The piperidine ring is particularly noteworthy as it contains a hydroxyl group and a 2-fluoroethyl side chain, both of which can significantly influence the compound's interactions with biological targets. This structural complexity suggests that the compound may exhibit multiple modes of action, making it a versatile tool for investigating various pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding affinities and mechanisms of action of such complex molecules. Studies have indicated that the hydroxyl group in the piperidine ring may facilitate hydrogen bonding interactions with biological targets, while the fluoroethyl side chain could enhance lipophilicity and metabolic stability. These features make Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone an attractive scaffold for designing novel therapeutic agents.

In the context of drug discovery, the azetidine ring is known for its ability to mimic certain bioactive scaffolds found in natural products and existing drugs. This structural motif has been successfully incorporated into various pharmacophores, demonstrating its potential in modulating biological processes. The combination of azetidine and piperidine in Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone creates a unique pharmacological profile that could be exploited for developing treatments against a range of diseases.

Current research in this area is focused on exploring the compound's potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The structural features of Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone suggest that it may serve as a key building block for designing drugs targeting neurological disorders, inflammatory conditions, and other therapeutic areas. Additionally, its fluorinated side chain could offer advantages in terms of bioavailability and resistance to metabolic degradation.

The synthesis of Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration in terms of reaction conditions and protecting group strategies to ensure high yield and purity. However, recent developments in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemical outcomes.

Evaluation of the pharmacological properties of Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone is ongoing, with initial studies focusing on its interaction with various enzymes and receptors. Preliminary data suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable candidate for further investigation. Further preclinical studies are necessary to elucidate its mechanism of action, safety profile, and potential therapeutic applications.

The development of new drugs is a highly collaborative effort involving researchers from multiple disciplines, including chemistry, biology, pharmacology, and medicine. The study of compounds like Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone underscores the importance of interdisciplinary approaches in drug discovery. By leveraging advances in synthetic chemistry, computational modeling, and biological assays, scientists can accelerate the identification and optimization of novel therapeutic agents.

In conclusion, Azetidin-3-yl(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)methanone (CAS No. 2098039-90-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a compelling subject for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for contributing to the development of innovative treatments for various diseases.